3-Cyano-5-ethynyl-4-methoxybenzoic acid

• Molecular Formula: C11H7NO3
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 3-cyano-5-ethynyl-4-methoxybenzoic acid
• InChI: InChI=1S/C11H7NO3/c1-3-7-4-8(11(13)14)5-9(6-12)10(7)15-2/h1,4-5H,2H3,(H,13,14)
• InChI Key: WHDCFCUXUVABMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1C#N)C(=O)O)C#C

Description

3-Cyano-5-ethynyl-4-methoxybenzoic acid is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-cyano-5-ethynyl-4-methoxybenzoate (640 mg) was dissolved in tetrahydrofuran (6 mL) and water (3 mL), and lithium hydroxide monohydrate (495 mg) was added to the solution, and then the mixture was stirred at room temperature for 3 hours. The solvent was distilled off under reduced pressure and 1N hydrochloric acid was added, and then the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain the title compound (610 mg) as a brown crystal.